1-(4-ethylphenyl)-5-oxo-N-[2-(2-toluidinocarbonyl)phenyl]-3-pyrrolidinecarboxamide

• Molecular Formula: C27H27N3O3
• Molecular Weight: 441.5 g/mol
• IUPAC Name: 1-(4-ethylphenyl)-N-[2-[(2-methylphenyl)carbamoyl]phenyl]-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C27H27N3O3/c1-3-19-12-14-21(15-13-19)30-17-20(16-25(30)31)26(32)29-24-11-7-5-9-22(24)27(33)28-23-10-6-4-8-18(23)2/h4-15,20H,3,16-17H2,1-2H3,(H,28,33)(H,29,32)
• InChI Key: OEVMKEJIEZVAMD-UHFFFAOYSA-N
• SMILES: CCC1=CC=C(C=C1)N2CC(CC2=O)C(=O)NC3=CC=CC=C3C(=O)NC4=CC=CC=C4C

Description

1-(4-ethylphenyl)-5-oxo-N-[2-(2-toluidinocarbonyl)phenyl]-3-pyrrolidinecarboxamide is a chemical compound that belongs to the class of pyrrolidinecarboxamides. It has been extensively studied for its potential applications in scientific research. This compound has shown promising results in various studies related to biochemical and physiological effects, mechanism of action, and synthesis methods.

Mechanism of Action

The mechanism of action of 1-(4-ethylphenyl)-5-oxo-N-[2-(2-toluidinocarbonyl)phenyl]-3-pyrrolidinecarboxamide is not fully understood. However, studies have suggested that it may act by inhibiting various signaling pathways, such as the PI3K/Akt/mTOR pathway and the NF-κB pathway. It has also been shown to modulate the expression of various genes involved in cell proliferation, apoptosis, and inflammation.
Biochemical and Physiological Effects
1-(4-ethylphenyl)-5-oxo-N-[2-(2-toluidinocarbonyl)phenyl]-3-pyrrolidinecarboxamide has been shown to have various biochemical and physiological effects. In vitro studies have shown that it can inhibit the growth of cancer cells, reduce the levels of pro-inflammatory cytokines and chemokines, and protect against oxidative stress. In vivo studies have shown that it can reduce the size of tumors, improve cognitive function, and reduce inflammation in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(4-ethylphenyl)-5-oxo-N-[2-(2-toluidinocarbonyl)phenyl]-3-pyrrolidinecarboxamide in lab experiments is its potential to inhibit various signaling pathways and modulate the expression of various genes. This makes it a promising compound for studying the mechanisms of cancer, inflammation, and neurodegenerative diseases. However, one of the limitations of using this compound is its potential toxicity and side effects. Further studies are needed to determine its safety profile and optimal dosage.

Future Directions

There are several future directions for research on 1-(4-ethylphenyl)-5-oxo-N-[2-(2-toluidinocarbonyl)phenyl]-3-pyrrolidinecarboxamide. One direction is to study its potential applications in combination therapy with other drugs or compounds. Another direction is to study its potential applications in other diseases, such as cardiovascular diseases and metabolic disorders. Further studies are also needed to determine its optimal dosage and safety profile in humans.

Synthesis Methods

1-(4-ethylphenyl)-5-oxo-N-[2-(2-toluidinocarbonyl)phenyl]-3-pyrrolidinecarboxamide can be synthesized using various methods. One of the most widely used methods involves the reaction of 4-ethylphenylhydrazine with 2-(2-toluidinocarbonyl)benzaldehyde in the presence of acetic anhydride and glacial acetic acid. The resulting product is then treated with pyrrolidine-2,5-dione to obtain the final compound. Other methods include the use of different starting materials and reagents, such as 2-(2-toluidinocarbonyl)acetic acid and 4-ethylphenyl isocyanate.

Scientific Research Applications

1-(4-ethylphenyl)-5-oxo-N-[2-(2-toluidinocarbonyl)phenyl]-3-pyrrolidinecarboxamide has been extensively studied for its potential applications in scientific research. It has shown promising results in various studies related to cancer, inflammation, and neurodegenerative diseases. In cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In inflammation research, it has been shown to reduce the levels of pro-inflammatory cytokines and chemokines. In neurodegenerative disease research, it has been shown to have neuroprotective effects by reducing oxidative stress and inflammation.